![molecular formula C22H22N2O3S B2771662 2-(2-(4-Isopropylphenoxy)acetamido)-5-phenylthiophene-3-carboxamide CAS No. 1286704-39-9](/img/structure/B2771662.png)
2-(2-(4-Isopropylphenoxy)acetamido)-5-phenylthiophene-3-carboxamide
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Description
The compound “2-(2-(4-Isopropylphenoxy)acetamido)-5-phenylthiophene-3-carboxamide” is a complex organic molecule. It is related to other compounds such as “4-(2-((4-ISOPROPYLPHENOXY)ACETYL)CARBOHYDRAZONOYL)-2-METHOXYPHENYL 3-PH-ACRYLATE” and “2- (4-Isopropylphenoxy)acetic acid” which are used in early discovery research .
Scientific Research Applications
Synthesis and Anticancer Activity
The compound has been involved in the synthesis of new thiophene derivatives showing promising anticancer activities. A study by Atta and Abdel‐Latif (2021) describes the synthesis of thiophene-2-carboxamide derivatives, demonstrating inhibitory activity against several cancer cell lines, highlighting the compound's role in developing potential anticancer agents (Atta & Abdel‐Latif, 2021).
Antimicrobial Applications
Another research avenue explores the compound's utility in creating antimicrobial agents. Talupur, Satheesh, and Chandrasekhar (2021) synthesized derivatives that underwent antimicrobial evaluation, showcasing the compound's versatility in combating microbial infections (Talupur, Satheesh, & Chandrasekhar, 2021).
Drug Design and Discovery
Reddy, Venkata, Reddy, and Dubey (2014) developed environmentally friendly synthesis methods for potential analgesic and antipyretic compounds, incorporating similar structural motifs to 2-(2-(4-Isopropylphenoxy)acetamido)-5-phenylthiophene-3-carboxamide. This approach not only focuses on therapeutic potentials but also emphasizes green chemistry in drug development (Reddy, Venkata, Reddy, & Dubey, 2014).
Material Science and Polymer Chemistry
In the field of material science, Kakimoto, Negi, and Imai (1985) described the synthesis of soluble aromatic polyamides derived from thiophene-containing monomers, highlighting the compound's relevance in developing advanced materials with high thermal stability and solubility in organic solvents (Kakimoto, Negi, & Imai, 1985).
Molecular Docking and Drug Development
Sharma et al. (2018) conducted molecular docking analysis on a synthesized compound structurally related to this compound to evaluate its anticancer activity, showcasing the compound's potential as a lead in cancer therapy development (Sharma et al., 2018).
Properties
IUPAC Name |
5-phenyl-2-[[2-(4-propan-2-ylphenoxy)acetyl]amino]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O3S/c1-14(2)15-8-10-17(11-9-15)27-13-20(25)24-22-18(21(23)26)12-19(28-22)16-6-4-3-5-7-16/h3-12,14H,13H2,1-2H3,(H2,23,26)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAQBGSBCACIXSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OCC(=O)NC2=C(C=C(S2)C3=CC=CC=C3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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